Cas no 2648921-56-4 ((2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid)

• Product Name: (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid
• CAS No: 2648921-56-4
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6191384
• PubChem ID: 165553013
• Update Time: 2025-06-22

(2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid
• 2648921-56-4
• (2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]hexanoic acid
• EN300-1479595

• Inchi： 1S/C27H34N2O5/c1-3-4-15-24(26(31)32)29-25(30)18(2)10-9-16-28-27(33)34-17-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,18,23-24H,3-4,9-10,15-17H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t18?,24-/m0/s1
• InChI Key： LUHKIMAYNWJHAK-LUTIACGYSA-N
• SMILES： O(C(NCCCC(C)C(N[C@H](C(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid

Professional Introduction to (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic Acid (CAS No. 2648921-56-4)

Compound with the CAS number 2648921-56-4 and the product name (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its complex structure and unique functional groups, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The introduction aims to provide a comprehensive overview of this compound, emphasizing its chemical properties, structural features, and the latest research findings that underscore its relevance in modern medicinal chemistry.

The molecular structure of (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid is notable for its intricate arrangement of atoms and functional groups. The presence of a chiral center at the (2S) position contributes to its stereochemical diversity, which is a critical factor in determining its biological activity. The compound features a hexanoic acid backbone modified with an amide group at the 5-position, further substituted with a methoxycarbonyl group derived from 9H-fluorene. This structural complexity not only makes it a subject of interest for synthetic chemists but also opens up possibilities for tailored modifications to enhance its pharmacological properties.

In recent years, there has been a growing interest in the development of novel bioactive molecules that can modulate biological pathways with high specificity and efficacy. The amide and methoxycarbonyl functionalities in (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid are particularly noteworthy, as they can serve as pharmacophores for interacting with target proteins and enzymes. The fluorene moiety, while not directly involved in biological activity, adds to the compound's structural complexity and may influence its solubility, stability, and metabolic profile.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The chiral center at the (2S) position allows for enantioselective synthesis, enabling researchers to produce enantiomerically pure forms of the compound. This is particularly important in medicinal chemistry, where the biological activity of a drug can be significantly influenced by its stereochemistry. Recent studies have demonstrated that enantiopure forms of similar compounds exhibit enhanced binding affinity and selectivity towards their biological targets, leading to improved therapeutic outcomes.

The structural features of (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid also make it a valuable scaffold for drug discovery. The presence of multiple functional groups provides numerous opportunities for chemical modification, allowing researchers to fine-tune its pharmacological properties. For instance, the amide group can be hydrolyzed or converted into other functional derivatives, while the methoxycarbonyl group can be used to protect or activate specific sites within the molecule. These modifications can lead to the development of new analogs with improved pharmacokinetic profiles or enhanced target interaction.

Recent advancements in computational chemistry and molecular modeling have further facilitated the study of this compound. By leveraging these tools, researchers can predict the binding modes of (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid with various biological targets, providing insights into its potential mechanisms of action. These computational studies have been complemented by experimental investigations, which have validated many of these predictions and provided additional evidence for the compound's biological activity.

In particular, research has focused on exploring the compound's interactions with enzymes and receptors involved in critical biological pathways. For example, studies have shown that derivatives of this compound exhibit inhibitory effects on certain kinases and proteases, which are implicated in various diseases such as cancer and inflammatory disorders. The ability to modulate these enzymes with high specificity has significant therapeutic implications, as it allows for targeted interventions that minimize side effects associated with non-selective drugs.

The fluorene moiety in (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid has also been investigated for its potential role in enhancing drug delivery systems. Fluorene-based compounds are known for their favorable photophysical properties, making them suitable candidates for use in photodynamic therapy or as probes for imaging applications. By incorporating this moiety into drug molecules, researchers can develop novel formulations that combine therapeutic efficacy with diagnostic capabilities.

The synthesis of (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid presents both challenges and opportunities for synthetic chemists. The complex structure requires multi-step synthetic routes that often involve protecting group strategies and stereocontrolled reactions. However, recent advances in synthetic methodology have made it possible to access such compounds more efficiently than ever before. These advancements include novel catalytic systems and asymmetric transformations that simplify complex synthetic sequences while maintaining high yields and enantioselectivity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for use in materials science and nanotechnology. For instance, derivatives of this compound could be used to develop new types of polymers or coatings with enhanced mechanical properties or biocompatibility. Additionally, its ability to interact with biological targets suggests potential uses in biosensing applications or as components in smart drug delivery systems.

In conclusion, (2S)-2-5-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-2-methylpentanamidohexanoic acid (CAS No. 2648921-56-4) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple disciplines. Its complex structure, unique functional groups, and potential interactions with biological targets make it a valuable scaffold for drug discovery and therapeutic development. As research continues to uncover new insights into its properties and applications, this compound is poised to play an important role in addressing some of the most pressing challenges in modern medicine.